Deethylcyanazine

• IUPAC Name: 2-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-methylpropanenitrile
• InChI: InChI=1S/C7H9ClN6/c1-7(2,3-9)14-6-12-4(8)11-5(10)13-6/h1-2H3,(H3,10,11,12,13,14)
• InChI Key: YYGZKUBHASBWQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)NC1=NC(=NC(=N1)N)Cl
• Molecular Formula: C7H9ClN6
• DSSTOX Substance ID: DTXSID101016611
• Molecular Weight: 212.64 g/mol
• CAS RN: 21725-40-6

Description

Deethylcyanazine (DCZ) is a synthetic insecticide that has been used in the agricultural industry since the 1970s. It is a member of the organophosphate family of insecticides and has been used to control a wide range of pests, including aphids, thrips, and mites. DCZ has been found to be effective against both larvae and adult stages of insects, as well as being effective against some plant diseases. DCZ is a highly toxic compound and therefore must be used with caution.

Scientific Research Applications

Herbicide Concentration and Water Treatment

• Water Treatment and Herbicide Concentrations : Research by Verstraeten et al. (2002) examined how triazine and acetamide concentrations, including deethylcyanazine, change during water treatment processes like bank filtration, ozonation, and chlorination. The study found that these processes can reduce the concentrations of herbicides like this compound in drinking water, but they may also increase concentrations of specific metabolite compounds, including this compound, after treatments like bank filtration and ozonation (Verstraeten et al., 2002).

Analytical Methods for Detecting Herbicides

• Analytical Detection of Herbicides : A method for determining concentrations of triazine herbicides, including this compound, in water samples using solid-phase extraction and liquid chromatography/mass spectrometry was developed, as detailed by Lee et al. (2002). This method allows for the detection of this compound and similar compounds in environmental water samples (Lee et al., 2002).

Impact on Environmental and Human Health

• Fate of Herbicides in Soil and Water : Kolpin et al. (2001) investigated the occurrence of cyanazine compounds, including this compound, in groundwater. The study highlighted that while the parent compound cyanazine was infrequently detected, its degradates, like this compound, were commonly found, suggesting their significant role in assessing the environmental and health impact of such herbicides (Kolpin et al., 2001).

Herbicide Degradation and Environmental Fate

• Degradation and Environmental Fate of Chlorotriazine Pesticides : Research by Lutze et al. (2015) on chlorotriazine pesticides, which include compounds like this compound, found that these herbicides can be degraded by sulfate radicals. The study provides insights into the reaction rates and environmental fate of this compound and similar compounds (Lutze et al., 2015).

Phytoremediation Strategies

• Phytoremediation of Atrazine in Soil : Albright et al. (2013) explored the use of switchgrass in phytoremediation to address atrazine contamination. The study, which also considers atrazine's chlorinated metabolites likedeethylatrazine (a compound similar to this compound), demonstrates the potential for certain plants to uptake and degrade these herbicides from the environment (Albright et al., 2013).

Antimalarial Drug Synthesis

• Synthesis of Antimalarial Compounds : A study by Mizukawa et al. (2014) on the synthesis of benzo[a]phenoxazine derivative SSJ-183, an antimalarial agent, and its active metabolites involved methods that might be relevant in the context of this compound chemistry. This research indicates potential applications in pharmaceutical synthesis and the development of antimalarial drugs (Mizukawa et al., 2014).

Wetland Remediation of Herbicides

• Use of Constructed Wetlands for Herbicide Remediation : Papadopoulos & Zalidis (2019) studied the effectiveness of constructed wetlands, using Typha Latifolia L., in remediating the herbicide terbuthylazine. This research is relevant for understanding the environmental management of chlorotriazine herbicides, including this compound (Papadopoulos & Zalidis, 2019).

Atmospheric Transport and Fate of Herbicides

• Atmospheric Fate of Triazine Herbicides : A study by Thurman & Cromwell (2000) analyzed the atmospheric transport and fate of triazine herbicides, including metabolites like deethylatrazine, which shares chemical similarities with this compound. The research provides insights into the long-range atmospheric movement and environmental deposition of these compounds (Thurman & Cromwell, 2000).

Safety and Hazards

The safety data sheet (SDS) for Deethylcyanazine provides information about its hazards. It’s important to handle such substances with care, following all safety precautions.

Mechanism of Action

Target of Action

Similar 1,3,5-triazine derivatives have been known to exhibit antimalarial, antimicrobial, anti-cancer, and anti-viral activities .

Mode of Action

It’s known that 1,3,5-triazine derivatives can interact with their targets via hydrogen bonding .

Biochemical Pathways

It’s known that 1,3,5-triazine derivatives can influence a variety of biological pathways due to their broad spectrum of biological activities .

Pharmacokinetics

The pharmacological properties of similar compounds have been evaluated .

Result of Action

Similar 1,3,5-triazine derivatives have shown promising activity against staphylococcus aureus and escherichia coli .

Action Environment

The synthesis of similar 1,3,5-triazine derivatives has been achieved using microwave irradiation, which suggests that the synthesis process can be influenced by environmental factors .

Biochemical Analysis

Biochemical Properties

Deethylcyanazine plays a significant role in biochemical reactions, particularly in its interactions with various enzymes and proteins. It is known to interact with cytochrome P450 enzymes, which are involved in its metabolic degradation. These interactions often lead to the formation of more hydrophilic metabolites that can be excreted from the body. Additionally, this compound can bind to glutathione S-transferases, facilitating its conjugation with glutathione and further aiding in its detoxification .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been observed to influence cell signaling pathways, particularly those involving oxidative stress responses. This compound can induce the expression of genes related to detoxification and stress response, such as those encoding for antioxidant enzymes. Moreover, it can disrupt cellular metabolism by inhibiting key metabolic enzymes, leading to altered energy production and cellular homeostasis .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules and its effects on enzyme activity. This compound can inhibit the activity of cytochrome P450 enzymes, leading to the accumulation of reactive oxygen species and oxidative stress. It also interacts with nuclear receptors, modulating gene expression and affecting various cellular functions. These interactions can result in enzyme inhibition or activation, depending on the specific context and concentration of this compound .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time due to its stability and degradation. This compound is relatively stable under certain conditions, but it can degrade into other metabolites over time. Long-term exposure to this compound has been shown to cause persistent oxidative stress and alterations in cellular function. In vitro and in vivo studies have demonstrated that this compound can have lasting effects on cellular health, even after the compound has been metabolized .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may cause mild oxidative stress and minor disruptions in cellular metabolism. At higher doses, it can lead to significant toxic effects, including liver and kidney damage. Threshold effects have been observed, where a certain dosage level results in a marked increase in adverse effects. Toxicity studies have highlighted the importance of understanding the dosage-dependent effects of this compound to assess its safety .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to its degradation and detoxification. It undergoes phase I metabolic reactions, such as oxidation and hydrolysis, mediated by cytochrome P450 enzymes. These reactions produce more hydrophilic metabolites that can be further processed in phase II reactions, such as conjugation with glutathione. The involvement of this compound in these metabolic pathways affects the overall metabolic flux and levels of various metabolites in the body .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. Once inside the cells, this compound can accumulate in specific tissues, such as the liver and kidneys, where it undergoes further metabolism. The distribution of this compound within the body is influenced by its chemical properties and interactions with cellular components .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be directed to specific cellular compartments, such as the mitochondria and endoplasmic reticulum, through targeting signals and post-translational modifications. Its localization within these organelles can affect its interactions with enzymes and other biomolecules, influencing its overall biochemical effects. Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action .

Q & A

Q1: How prevalent is deethylcyanazine in groundwater compared to its parent compound, cyanazine?

A1: Research suggests that this compound is significantly more prevalent in groundwater compared to its parent compound. One study found that while cyanazine was detected in only 3.1% of the groundwater samples, this compound was present in 32.8% of the samples. [] This highlights the persistence of this degradation product in the environment.

Q2: Does the presence of this compound in groundwater pose a risk to human health?

A2: While there are currently no established water quality criteria for this compound, its prevalence raises concerns. The study found that this compound, along with another degradation product, cyanazine acid, constituted 92.5% of the total measured concentration of cyanazine compounds. [] Given that this compound retains the chlorinated structure of cyanazine, it may exhibit similar toxicity, warranting further research. []

Q3: Can water treatment methods effectively remove this compound?

A3: While activated carbon treatment is effective for removing many herbicides, research indicates that it may be less effective for this compound compared to its parent compound, cyanazine. [] This could potentially lead to higher treatment costs. Additionally, certain treatment processes like ozonation, while effective at reducing parent compounds, have been shown to increase the concentration of specific metabolites, including this compound. []

Q4: What analytical methods are used to detect and quantify this compound in water samples?

A4: Liquid chromatography/mass spectrometry (LC/MS) following solid-phase extraction is a reliable method for detecting and quantifying this compound in water samples. [] This technique allows for the detection of both the parent compound and its degradation products with high sensitivity.

Q5: What are the implications of the widespread occurrence of this compound in groundwater?

A5: The persistence of this compound, particularly in alluvial aquifers, has long-term implications for its presence in surface waters. [] As groundwater feeds into rivers and streams, even discontinued use of cyanazine may not immediately translate to the disappearance of its degradation products like this compound from the environment. This highlights the importance of continuous monitoring and understanding the long-term ecological impact of these persistent compounds.